Cas no 1437434-95-1 (2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one)

• Product Name: 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one
• CAS No: 1437434-95-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5039057
• Update Time: 2025-07-25

2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one
• 2-(Tetrahydro-furan-2-yl)-3H-pyrido[3,4-d]pyrimidin-4-one

• Inchi： 1S/C11H11N3O2/c15-11-7-3-4-12-6-8(7)13-10(14-11)9-2-1-5-16-9/h3-4,6,9H,1-2,5H2,(H,13,14,15)
• InChI Key： BVIMDTLSDVRSCL-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=NC2C=NC=CC=2C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 0
• Topological Polar Surface Area: 63.6

Additional information on 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one

Comprehensive Overview of 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 1437434-95-1)

The compound 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 1437434-95-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydrofuran moiety with a pyrido[3,4-d]pyrimidin-4(3H)-one core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one has surged due to their versatility in medicinal chemistry. The compound's CAS No. 1437434-95-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its structural features, such as the pyrimidine ring and tetrahydrofuran group, contribute to its ability to interact with biological targets, making it a subject of ongoing studies in drug design and molecular modeling.

One of the key reasons for the compound's popularity is its potential role in addressing drug resistance, a major challenge in modern medicine. Scientists are exploring how modifications to the pyrido[3,4-d]pyrimidin-4(3H)-one scaffold can enhance its efficacy against resistant strains of diseases. Additionally, its application in combinatorial chemistry and high-throughput screening has opened new avenues for discovering novel therapeutics. The compound's synthetic accessibility and structural diversity further bolster its appeal in research.

From a technical standpoint, 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one exhibits favorable physicochemical properties, such as moderate solubility and stability, which are critical for its use in formulation development. Researchers are also investigating its metabolic pathways and pharmacokinetic profiles to optimize its therapeutic potential. The compound's ability to serve as a precursor for more complex molecules underscores its importance in synthetic organic chemistry.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for 1437434-95-1. Efforts are underway to minimize waste and reduce the use of hazardous reagents in its production. This aligns with the broader trend of environmentally friendly synthesis, which is a hot topic among chemists and policymakers alike. The compound's potential to contribute to sustainable drug development adds another layer of significance to its study.

Another area of exploration is the compound's role in precision medicine. With advancements in genomics and proteomics, researchers are identifying specific patient populations that may benefit from therapies derived from 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one. This personalized approach is revolutionizing healthcare and driving demand for targeted small molecule drugs like this one.

In summary, 2-(Tetrahydrofuran-2-yl)pyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 1437434-95-1) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring interest. As research continues to uncover its full potential, it is likely to remain a focal point in scientific literature and industrial applications for years to come.